Cas no 26445-85-2 (1,1'-Biphenyl, methoxy-)

• Product Name: 1,1'-Biphenyl, methoxy-
• CAS No: 26445-85-2
• MF: C₁₃H₁₂O
• MW: 184.23378
• CID: 256488

1,1'-Biphenyl, methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,1'-Biphenyl, methoxy-
• Anisole,ar-phenyl- (6CI,7CI,8CI)
• Methoxybiphenyl
• Methyldiphenyl ether
• Phenylanisole

• Inchi： InChI=1S/C13H12O/c1-14-13-10-6-5-9-12(13)11-7-3-2-4-8-11/h2-10H,1H3
• InChI Key： NLWCWEGVNJVLAX-UHFFFAOYSA-N
• SMILES： COC1=CC=CC=C1C1=CC=CC=C1

Computed Properties

• Exact Mass: 184.08886
• Monoisotopic Mass: 184.089
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 9.2A^2

Experimental Properties

• Density: 1.03
• Melting Point: 30-33 °C(lit.)
• Boiling Point: 274 °C(lit.)
• Flash Point: 101.3°C
• Refractive Index: n20/D 1.61(lit.)
• PSA: 9.23